Cas no 2352899-98-8 (Ethyl 2-amino-2,3,3-trimethylbutanoate)

• Product Name: Ethyl 2-amino-2,3,3-trimethylbutanoate
• CAS No: 2352899-98-8
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 6265066
• PubChem ID: 165917856
• Update Time: 2025-05-23

Ethyl 2-amino-2,3,3-trimethylbutanoate Chemical and Physical Properties

Names and Identifiers

• 2352899-98-8
• ethyl 2-amino-2,3,3-trimethylbutanoate
• EN300-28271180
• Ethyl 2-amino-2,3,3-trimethylbutanoate

• Inchi： 1S/C9H19NO2/c1-6-12-7(11)9(5,10)8(2,3)4/h6,10H2,1-5H3
• InChI Key： HFAFLOYXWOLSSP-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C)(C(C)(C)C)N)=O

Computed Properties

• Exact Mass: 173.141578849g/mol
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52.3Ų

Additional information on Ethyl 2-amino-2,3,3-trimethylbutanoate

Ethyl 2-amino-2,3,3-trimethylbutanoate (CAS No. 2352899-98-8): A Comprehensive Overview

Ethyl 2-amino-2,3,3-trimethylbutanoate, identified by the chemical identifier CAS No. 2352899-98-8, is a compound of significant interest in the field of pharmaceutical and biochemical research. This compound belongs to the class of β-amino esters, which have garnered considerable attention due to their versatile applications in drug synthesis and biochemical pathways. The unique structural features of Ethyl 2-amino-2,3,3-trimethylbutanoate, including its branched alkyl chain and amino functional group, contribute to its potential utility in various chemical and biological processes.

The synthesis of Ethyl 2-amino-2,3,3-trimethylbutanoate involves a series of well-established organic reactions that highlight its complexity and reactivity. The process typically begins with the condensation of ethyl acetoacetate with an appropriate amine, followed by subsequent functional group transformations to achieve the desired structure. This synthetic route underscores the compound's significance as a building block in organic synthesis.

Recent advancements in the field of drug discovery have positioned β-amino esters like Ethyl 2-amino-2,3,3-trimethylbutanoate as crucial intermediates in the development of novel therapeutic agents. Their ability to serve as chiral auxiliaries and ligands in asymmetric synthesis has opened new avenues for creating enantiomerically pure drugs. For instance, studies have demonstrated their role in the synthesis of protease inhibitors and other bioactive molecules that target specific enzymatic pathways.

The pharmacological potential of Ethyl 2-amino-2,3,3-trimethylbutanoate has been explored in several preclinical studies. Its structural motif is reminiscent of natural amino acids, which suggests possible interactions with biological targets such as enzymes and receptors. Research has indicated that derivatives of this compound may exhibit properties useful in treating neurological disorders and inflammatory conditions. The branched structure of the molecule enhances its solubility and bioavailability, making it an attractive candidate for further pharmacological investigation.

In addition to its pharmaceutical applications, Ethyl 2-amino-2,3,3-trimethylbutanoate has shown promise in material science and industrial chemistry. Its ester functionality makes it a valuable precursor for polymers and coatings that require specific thermal and mechanical properties. The compound's stability under various conditions has been studied extensively, revealing its potential use in high-performance materials that demand durability and resistance to environmental stressors.

The industrial production of Ethyl 2-amino-2,3,3-trimethylbutanoate has been optimized to ensure high yields and purity levels. Advances in catalytic processes have enabled more efficient synthesis routes, reducing waste and energy consumption. These improvements align with global trends toward sustainable manufacturing practices, making this compound an environmentally friendly option for industrial applications.

The analytical characterization of Ethyl 2-amino-2,3,3-trimethylbutanoate relies on a combination of modern spectroscopic techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods provide detailed insights into the compound's molecular structure and purity profile. High-resolution NMR spectroscopy has been particularly useful in confirming the presence of specific functional groups and verifying the stereochemistry of the molecule.

The future prospects for research involving Ethyl 2-amino-2,3,3-trimethylbutanoate are promising. Ongoing studies aim to expand its applications in drug development by exploring novel synthetic pathways and investigating its interactions with biological targets. Collaborative efforts between academia and industry are expected to accelerate these developments, leading to innovative therapeutic solutions.

In conclusion, Ethyl 2-amino-2,3,3-trimethylbutanoate (CAS No. 2352899-98-8) represents a significant compound with diverse applications in pharmaceuticals, materials science, and industrial chemistry. Its unique structural features and pharmacological potential make it a valuable asset for researchers seeking to develop new drugs and advanced materials. As scientific understanding continues to evolve, the role of this compound is likely to expand further.